3,5-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C21H24N2O5/c1-21(2)12-28-18-10-14(6-7-17(18)23(3)20(21)25)22-19(24)13-8-15(26-4)11-16(9-13)27-5/h6-11H,12H2,1-5H3,(H,22,24)
• InChI Key: QXELOFMCDNCWII-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC(=CC(=C3)OC)OC)N(C1=O)C)C
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol
• CAS No.: 921518-09-4

Description

3,5-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide is a useful research compound. Its molecular formula is C21H24N2O5 and its molecular weight is 384.432. The purity is usually 95%.
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Scientific Research Applications

• Polymer Degradation and Stability

  The compound is utilized in the study of polybenzoxazine model oligomers. This research helps understand the degradation mechanisms of polybenzoxazines, which are important for developing more stable polymeric materials (Hemvichian, Kim, & Ishida, 2005).

• Medicinal Chemistry

  The compound plays a role in the design and synthesis of novel drug analogs, particularly in the realm of antibacterial agents. These studies help in identifying new compounds with potential medical applications, such as treating bacterial infections (Palkar et al., 2017).

• Synthesis of Bioactive Compounds

  The compound is used in synthesizing various bioactive molecules, which have potential applications in drug discovery and development. This includes the synthesis of novel molecules with potentially useful pharmacological properties (Owton, Brunavs, Miles, Dobson, & Steggles, 1995).

• Anticancer Research

  Research involving the synthesis of benzoxazepine derivatives, which have been evaluated for their anticancer properties in breast cancer cells, demonstrates the compound's significance in the development of new cancer therapies (Odame, Schoeman, Krause, Hosten, Tshentu, & Frost, 2021).

• Organic Chemistry and Chemical Synthesis

  The compound is important in the field of organic chemistry, particularly in developing new synthetic methods and pathways. This includes the synthesis of complex organic structures that can have a range of applications (Couture & Warkentin, 1997).

Mechanism of Action

Target of Action

• 3,5-Dimethoxyphenethylamine (DMPEA) , an analogue of dopamine, shares structural similarities with our compound. DMPEA is involved in neurotransmission and interacts with various receptors. It’s possible that our compound may also target similar receptors .

Mode of Action

• However, related compounds like DOM (4-Methyl-2,5-dimethoxyamphetamine) , which has psychedelic effects similar to LSD, interact with serotonin receptors and alter mood. Our compound may follow a similar mechanism .
• Investigating receptor interaction profiles and downstream signaling pathways would provide more clarity .

Biochemical Pathways

• However, benzamides (a related class) have been used in various applications, including anti-tumor, anti-microbial, and antioxidant properties .